Cas no 663603-70-1 ((2Z)-3-(METHYLAMINO)-1-(2-THIENYL)PROP-2-EN-1-ONE)

(2Z)-3-(METHYLAMINO)-1-(2-THIENYL)PROP-2-EN-1-ONE structure
663603-70-1 structure
Product Name:(2Z)-3-(METHYLAMINO)-1-(2-THIENYL)PROP-2-EN-1-ONE
CAS No:663603-70-1
MF:C8H9NOS
MW:167.228160619736
CID:963810
PubChem ID:53420636
Update Time:2025-04-19

(2Z)-3-(METHYLAMINO)-1-(2-THIENYL)PROP-2-EN-1-ONE Chemical and Physical Properties

Names and Identifiers

    • (2Z)-3-(METHYLAMINO)-1-(2-THIENYL)PROP-2-EN-1-ONE
    • 3-(methylamino)-1-thiophen-2-ylprop-2-en-1-one
    • DTXSID00697651
    • 663603-70-1
    • 3-(METHYLAMINO)-1-(THIOPHEN-2-YL)PROP-2-EN-1-ONE
    • Inchi: 1S/C8H9NOS/c1-9-5-4-7(10)8-3-2-6-11-8/h2-6,9H,1H3
    • InChI Key: KGKLCDPSRAKPME-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C=CNC)=O

Computed Properties

  • Exact Mass: 167.04057
  • Monoisotopic Mass: 167.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • PSA: 29.1
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